Cas no 23593-51-3 (2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester)

• Product Name: 2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester
• CAS No: 23593-51-3
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD00831757
• CID: 252831
• PubChem ID: 3712241
• Update Time: 2025-04-19

2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester
• 3-ANILINO-2-CYANO-3-MERCAPTOACRYLIC ACID ETHYLESTER
• 2-Cyan-3-mercapto-3-anilino-acrylsaeure-ethylester
• 3-Anilino-2-cyano-3-mercaptoacrylic acid ethyl
• A816788
• AC1MVR3V
• Aethyl-3-anilino-2-cyano-3-thioacrylat
• AG-B-21553
• CTK4F1866
• ethyl 2-cyano-3-phenylazanyl-3-sulfanyl-prop-2-enoate
• ethyl 3-anilino-2-cyano-3-mercaptoacrylate
• KB-99961
• (Z)-ethyl 2-cyano-3-mercapto-3-(phenylamino)acrylate
• 23593-51-3
• 3-Anilino-2-cyano-3-mercaptoacrylic acid ethyl ester
• FT-0638340
• DTXSID60395383
• ethyl 3-anilino-2-cyano-3-sulfanylprop-2-enoate

• MDL： MFCD00831757
• Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)10(8-13)11(17)14-9-6-4-3-5-7-9/h3-7,14,17H,2H2,1H3
• InChI Key： AOZYOXJUXRMICF-UHFFFAOYSA-N
• SMILES： SC(=C(C#N)C(=O)OCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.06206
• Monoisotopic Mass: 248.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.269
• Melting Point: 118-119°C
• Boiling Point: 374.5°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.616
• PSA: 62.12